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Compound of Interest

Compound Name: Methyl glycyl-L-serinate

Cat. No.: B15347499 Get Quote

For Immediate Reference: Based on available data for structurally similar compounds, methyl
glycyl-L-serinate is not classified as a hazardous substance. Disposal should follow standard

laboratory procedures for non-hazardous chemical waste, with adherence to local regulations.

This guide provides essential safety and logistical information for the proper disposal of methyl
glycyl-L-serinate, catering to researchers, scientists, and drug development professionals.

While a specific Safety Data Sheet (SDS) for methyl glycyl-L-serinate is not readily available,

the following procedures are based on the documented properties of the closely related and

structurally similar compound, L-Serine methyl ester hydrochloride, and general principles of

laboratory safety.

Key Safety and Handling Data
The following table summarizes essential information for handling methyl glycyl-L-serinate,

derived from data for L-Serine methyl ester hydrochloride.
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Parameter Information Source

Physical State Solid, powder [1][2]

Appearance White to off-white [1][2]

Odor Odorless [2]

Hazard Classification Not classified as hazardous [1][3]

Stability Stable under normal conditions [1][2]

Incompatible Materials
Strong acids, strong bases,

strong oxidizing agents
[2][4]

Personal Protective Equipment

(PPE)

Safety glasses with side

shields, protective gloves, lab

coat

[1][3]

Experimental Disposal Protocol
This protocol outlines the step-by-step methodology for the safe disposal of methyl glycyl-L-
serinate.

Objective: To safely dispose of methyl glycyl-L-serinate in a manner that minimizes risk to

personnel and the environment.

Materials:

Personal Protective Equipment (PPE):

Safety glasses with side shields

Chemically resistant gloves (e.g., nitrile)

Lab coat

Waste container: A clearly labeled, sealable container for non-hazardous chemical waste.

Spill kit: Appropriate materials to clean up a solid spill (e.g., dustpan, brush, absorbent pads).
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Procedure:

Personnel Safety: Before handling the compound, ensure all personnel are wearing the

appropriate PPE, including safety glasses, gloves, and a lab coat.[1][3]

Waste Collection:

For unused or waste methyl glycyl-L-serinate, carefully transfer the solid material into a

designated and clearly labeled waste container.

Avoid generating dust during transfer.[1][4] If the powder is fine, consider using a fume

hood to minimize inhalation risk.

Decontamination of Empty Containers:

Rinse the empty container with a suitable solvent (e.g., water, as the related compound is

water-soluble).[5]

Collect the rinsate and dispose of it as non-hazardous liquid waste, in accordance with

local regulations.

Spill Management:

In the event of a spill, avoid breathing any dust.[4]

Carefully sweep up the spilled solid and place it into the designated waste container.[1][2]

Clean the spill area with a damp cloth or absorbent pad, and dispose of the cleaning

materials in the solid waste container.

Final Disposal:

Seal the waste container securely.

Dispose of the container through your institution's chemical waste disposal program,

following all local, state, and federal regulations for non-hazardous waste. While no

special environmental precautions are noted for similar compounds, responsible disposal

through official channels is crucial.[4]
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Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of methyl glycyl-L-
serinate.
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Figure 1. Disposal Workflow for Methyl Glycyl-L-Serinate
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Caption: Disposal Workflow for Methyl Glycyl-L-Serinate
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Disclaimer: The information provided is based on available data for structurally similar

compounds and general laboratory safety practices. A specific Safety Data Sheet (SDS) for

methyl glycyl-L-serinate was not found. Always consult your institution's Environmental

Health and Safety (EHS) department for specific disposal guidelines and comply with all

applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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